N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide

• IUPAC Name: N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide
• InChI: InChI=1S/C8H13N3O2/c1-3-4-8(12)9-5-7-10-6(2)13-11-7/h3-5H2,1-2H3,(H,9,12)
• InChI Key: OAUUDKMWMMXJPL-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NCC1=NOC(=N1)C
• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol

Description

N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide, also known as MOB-N, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. MOB-N is a derivative of 1,2,4-oxadiazole, which is a heterocyclic compound known for its biological activities. In

Mechanism of Action

The mechanism of action of N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide has been shown to activate the cAMP/PKA signaling pathway, which is involved in the regulation of various cellular processes, including memory and learning. N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide has also been shown to inhibit the NF-kB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide has been shown to have various biochemical and physiological effects in animal models. In addition to its effects on memory and cognitive function, N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide has been shown to reduce inflammation and oxidative stress, which are implicated in various diseases, including Alzheimer's disease and cancer. N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide has also been shown to have neuroprotective effects, protecting neurons from damage and death.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide in lab experiments is its high purity and yield, which makes it easy to work with. Additionally, N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide is stable under various conditions, making it suitable for long-term experiments. However, one of the limitations of using N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide is its relatively high cost compared to other compounds, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide. One area of research is the development of N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide derivatives with improved potency and selectivity for specific signaling pathways. Another area of research is the investigation of the potential therapeutic applications of N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide in various diseases, including Alzheimer's disease and cancer. Additionally, further studies are needed to fully understand the mechanism of action of N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide and its effects on cellular processes.

Synthesis Methods

The synthesis of N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide involves the reaction of 5-methyl-1,2,4-oxadiazole-3-carboxylic acid with n-butylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction yields N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide as a white solid with a high yield and purity.

Scientific Research Applications

N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide has been studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of neuroscience, where N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide has been shown to enhance memory and cognitive function in animal models. N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide has also been studied for its potential as an anti-inflammatory agent, with promising results in animal models of inflammation. Additionally, N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide has been shown to have anticancer properties, making it a potential candidate for cancer therapy.